4-({[(3,4-Dichlorophenyl)sulfonyl]oxy}imino)-1-(phenylsulfonyl)piperidine

• IUPAC Name: [[1-(benzenesulfonyl)piperidin-4-ylidene]amino] 3,4-dichlorobenzenesulfonate
• InChI: InChI=1S/C17H16Cl2N2O5S2/c18-16-7-6-15(12-17(16)19)28(24,25)26-20-13-8-10-21(11-9-13)27(22,23)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key: KMNDJTFRIGNXNP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=NOS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16Cl2N2O5S2
• Molecular Weight: 463.4 g/mol

Description

4-({[(3,4-Dichlorophenyl)sulfonyl]oxy}imino)-1-(phenylsulfonyl)piperidine, also known as 4-DCPSP, is a novel synthetic compound with a wide range of applications in the fields of biochemistry, physiology, and pharmacology. It is an organic compound with a molecular formula of C17H17Cl2NO4S2 and a molecular weight of 442.35 g/mol. 4-DCPSP has a unique structure, with a combination of two sulfonyl groups, an imino group, and a piperidine ring. This structure allows 4-DCPSP to interact with a variety of molecules, making it an attractive compound for scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of functionalized cyclic enamines from lithium alkylphenyl sulfones and N-carbo-tert-butoxy lactams, showcasing its utility in creating 2-phenylsulfonyl alkylidene pyrrolidine or piperidine derivatives with potential applications in medicinal chemistry and synthetic organic chemistry (Arias et al., 2001).

Biological Activities

• Piperidine derivatives, similar in structure to the compound , have been synthesized and evaluated for their anti-acetylcholinesterase activity, indicating potential applications in the treatment of neurological disorders such as Alzheimer's disease. These compounds are synthesized to explore their interactions with biological systems and to understand their mechanism of action (Sugimoto et al., 1990).

Antimicrobial and Antioxidant Properties

• Sulfonyl hydrazones with piperidine derivatives have been synthesized and evaluated for their antioxidant capacity and anticholinesterase activity, highlighting the compound's relevance in developing new therapeutic agents with antioxidant properties (Karaman et al., 2016).

Advanced Materials and Sensors

• Novel fluorescent pH sensors based on intramolecular hydrogen bonding ability of naphthalimide have been developed using piperidine-naphthalimide derivatives, demonstrating the compound's potential in creating sensitive and selective sensors for scientific and industrial applications (Cui et al., 2004).